Cas no 61761-76-0 (3-Furancarboxylic acid, 5-formyl-2-phenyl-)

3-Furancarboxylic acid, 5-formyl-2-phenyl- structure
61761-76-0 structure
Product Name:3-Furancarboxylic acid, 5-formyl-2-phenyl-
CAS No:61761-76-0
MF:C12H8O4
MW:216.189523696899
CID:467128
PubChem ID:71392475
Update Time:2025-04-19

3-Furancarboxylic acid, 5-formyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Furancarboxylic acid, 5-formyl-2-phenyl-
    • 5-formyl-2-phenylfuran-3-carboxylic acid
    • DTXSID40814289
    • 61761-76-0
    • Inchi: 1S/C12H8O4/c13-7-9-6-10(12(14)15)11(16-9)8-4-2-1-3-5-8/h1-7H,(H,14,15)
    • InChI Key: LFBYAHNYIWFOQG-UHFFFAOYSA-N
    • SMILES: O1C(C=O)=CC(C(=O)O)=C1C1C=CC=CC=1

Computed Properties

  • Exact Mass: 216.04224
  • Monoisotopic Mass: 216.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.51
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